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Compound of Interest

Compound Name: IV-255

Cat. No.: B10861645 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of IV-255, a selective small molecule inhibitor of the BRG1 bromodomain used in

cancer research.

While a specific Safety Data Sheet (SDS) with disposal instructions for IV-255 is not publicly

available, the following procedures are based on established best practices for the disposal of

hazardous laboratory chemicals, including those used in cancer research.[1][2][3][4][5][6][7]

Adherence to these guidelines is essential to ensure the safety of laboratory personnel and to

comply with environmental regulations.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative parameters and storage

information for IV-255.
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Parameter Value Source

Storage Temperature
-80°C (long-term); -20°C

(short-term)
[2]

Storage Duration
Up to 6 months at -80°C; Up to

1 month at -20°C
[2]

Regulatory Framework
Resource Conservation and

Recovery Act (RCRA)
[3][7]

Waste Container Fill Level Do not exceed 90% capacity General Guideline

Experimental Protocol: Step-by-Step Disposal of IV-
255
The following protocol outlines the necessary steps for the safe handling and disposal of IV-255
waste, including pure compound, contaminated labware, and solutions.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the IV-255 waste is a pure solid, a solution (note the

solvent), or if it contaminates other materials (e.g., pipette tips, gloves, vials).

Segregate Waste Streams: Do not mix IV-255 waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department. Keep solid and liquid waste in separate, designated containers.[5]

2. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling IV-255 waste, including:

Nitrile gloves

Safety glasses or goggles

A lab coat
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3. Preparing Waste Containers:

Select Appropriate Containers: Use chemically resistant, leak-proof containers with secure

screw-on caps. For liquid waste, secondary containment is recommended.[2][5]

Label Containers Clearly: Affix a hazardous waste label to the container before adding any

waste. The label must include:

The words "Hazardous Waste"

The full chemical name: "IV-255"

The concentration and solvent if it is a solution

The accumulation start date (the date the first waste is added)

The name of the principal investigator and the laboratory location

The appropriate hazard pictograms (e.g., toxic)[3]

4. Waste Accumulation and Storage:

Solid Waste (Pure IV-255, Contaminated Labware):

Carefully place solid IV-255 waste into the designated, labeled solid waste container.

For contaminated items like gloves and wipes, place them in a sealed bag before putting

them into the main waste container.[2]

Liquid Waste (IV-255 Solutions):

Pour liquid waste carefully into the designated, labeled liquid waste container using a

funnel to prevent spills.

Keep the container closed at all times except when adding waste.[1][2][5]

Empty Vials:
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Empty vials that contained IV-255 should be managed as hazardous waste unless they

are triple-rinsed. The rinsate must be collected and disposed of as hazardous liquid waste.

[5]

Storage Location: Store waste containers in a designated satellite accumulation area within

the laboratory, away from drains and incompatible chemicals.[1]

5. Requesting Waste Pickup:

Once the waste container is full (not exceeding 90% capacity) or the accumulation time limit

set by your institution is reached, arrange for disposal through your institution's EHS

department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of IV-255.
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Caption: Workflow for the proper disposal of IV-255 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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